Cas no 69513-37-7 (Isothiazolo[5,4-b]quinolin-3-amine)

• Product Name: Isothiazolo[5,4-b]quinolin-3-amine
• CAS No: 69513-37-7
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• CID: 512651
• PubChem ID: 332486
• Update Time: 2025-10-28

Isothiazolo[5,4-b]quinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• Isothiazolo[5,4-b]quinolin-3-amine
• [1,2]thiazolo[5,4-b]quinolin-3-amine
• Isothiazolo[5,4-b]quinolin-3(2H)-imine
• NSC-329309
• CHEMBL2396858
• isothiazolo[5,4-b]quinolin-3-imine
• NSC329309
• 69513-37-7
• NSC 329309
• Isothiazolo(5,4-b)quinolin-3(2H)-imine
• CL64H5Y9YY
• UNII-CL64H5Y9YY
• DTXSID60219752
• ISOTHIAZOLO(5,4-B)QUINOLIN-3-AMINE

• Inchi： 1S/C10H7N3S/c11-9-7-5-6-3-1-2-4-8(6)12-10(7)14-13-9/h1-5H,(H2,11,13)
• InChI Key： JEKVARRIYKFDHJ-UHFFFAOYSA-N
• SMILES： S1C2C(C(N)=N1)=CC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 201.03621
• Monoisotopic Mass: 201.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.481
• Boiling Point: 343.7°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.85
• PSA: 51.8
• LogP: 3.00790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on Isothiazolo[5,4-b]quinolin-3-amine

Exploring the Versatile Applications and Properties of Isothiazolo[5,4-b]quinolin-3-amine (CAS No. 69513-37-7)

Isothiazolo[5,4-b]quinolin-3-amine (CAS No. 69513-37-7) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This unique molecule, characterized by its fused isothiazole and quinoline rings, offers a wide range of applications due to its intriguing chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential in drug development, organic electronics, and advanced material synthesis.

The molecular structure of Isothiazolo[5,4-b]quinolin-3-amine features a nitrogen-containing heterocycle, which contributes to its remarkable stability and reactivity. This structural motif is particularly valuable in the design of pharmaceutical intermediates and bioactive molecules. Recent studies have highlighted its role as a key building block in the synthesis of novel therapeutic agents, especially in the development of antimicrobial and anti-inflammatory compounds. The presence of the amine functional group further enhances its versatility in chemical transformations.

In the realm of organic electronics, Isothiazolo[5,4-b]quinolin-3-amine has shown promise as a component in light-emitting diodes (LEDs) and organic photovoltaics. Its conjugated system and electron-rich nature make it an excellent candidate for charge transport materials. With the growing demand for sustainable energy solutions, this compound is being explored for its potential in next-generation solar cells and energy storage devices. The ability to fine-tune its electronic properties through chemical modifications opens up new avenues for innovation in this field.

The synthesis of Isothiazolo[5,4-b]quinolin-3-amine typically involves multi-step reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yields and reduce reaction times. These methodological advancements are crucial for scaling up production to meet the demands of both research and industrial applications. The compound's stability under various conditions also makes it suitable for long-term storage and handling.

One of the most exciting aspects of Isothiazolo[5,4-b]quinolin-3-amine is its potential in drug discovery. Recent trends in pharmaceutical research emphasize the need for novel scaffolds that can target resistant pathogens and complex diseases. This compound's unique structure allows for the development of small-molecule inhibitors and enzyme modulators, which are highly sought after in the treatment of conditions such as cancer and neurodegenerative disorders. Its compatibility with high-throughput screening methods further enhances its utility in modern drug development pipelines.

From an environmental perspective, Isothiazolo[5,4-b]quinolin-3-amine is being investigated for its role in green chemistry applications. Researchers are exploring its use in catalytic processes that minimize waste and reduce the need for hazardous reagents. This aligns with the global push toward sustainable chemical practices and the reduction of carbon footprints in industrial processes. The compound's biodegradability and low toxicity profile make it an attractive option for eco-friendly innovations.

The market for Isothiazolo[5,4-b]quinolin-3-amine is expected to grow significantly in the coming years, driven by its expanding applications in healthcare, electronics, and materials science. Key players in the chemical industry are investing in research to uncover new uses for this versatile compound. Additionally, collaborations between academic institutions and private enterprises are accelerating the translation of laboratory findings into commercial products. This dynamic landscape presents numerous opportunities for stakeholders across the value chain.

For researchers and professionals seeking detailed information on Isothiazolo[5,4-b]quinolin-3-amine, it is essential to consult reliable sources such as peer-reviewed journals and patent databases. The compound's CAS number 69513-37-7 serves as a unique identifier for accessing accurate and up-to-date data. Online platforms and chemical marketplaces also provide valuable insights into its availability, pricing, and regulatory status. Staying informed about the latest developments ensures that users can leverage the full potential of this remarkable molecule.

In conclusion, Isothiazolo[5,4-b]quinolin-3-amine (CAS No. 69513-37-7) stands out as a multifaceted compound with broad applicability across diverse industries. Its unique chemical structure, combined with its functional versatility, makes it a valuable asset in both research and commercial settings. As scientific advancements continue to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry, advanced materials, and sustainable technologies. Whether you are a chemist, material scientist, or industry professional, understanding the properties and applications of this molecule can provide a competitive edge in your field.